2-(2-methoxyethyl)-1,4-oxazepane
Description
“2-Methoxyethyl acrylate” is a clear, colorless liquid with a sharp musty odor . It is sensitive to heat and light and is incompatible with strong oxidizing agents and polymerization initiators . It is used in the synthesis of various polymers .
Synthesis Analysis
The synthesis of “2-Methoxyethyl acrylate” based polymers has been studied . The polymers were synthesized by reversible addition–fragmentation chain transfer (RAFT) and polyaddition .
Molecular Structure Analysis
The molecular structure of “2-Methoxyethyl acrylate” based polymers has been analyzed using techniques like small-angle and wide-angle X-ray scattering (SAXS, WAXS) .
Chemical Reactions Analysis
The copolymerization of acrylonitrile and 2-methoxyethyl acrylate was carried out under atom transfer radical polymerization (ATRP) conditions .
Physical and Chemical Properties Analysis
“2-Methoxyethyl acrylate” is a clear colorless liquid . It is used as a solvent for many different purposes such as varnishes, dyes, and resins .
Safety and Hazards
Future Directions
There are ongoing studies to broaden the scope of Polymerization-Induced Self-Assembly (PISA) initiations, morphologies, and applications . The future directions include non-thermal initiation processes, achievements of high-order structures, hybrid materials, stimuli-responsive nano-objects, and the realization of upscale production .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(2-methoxyethyl)-1,4-oxazepane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2-methoxyethanol", "1,4-dichlorobutane", "sodium hydride", "tetrahydrofuran", "triethylamine", "acetic anhydride", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: 2-methoxyethanol is reacted with sodium hydride in tetrahydrofuran to form the sodium alkoxide intermediate.", "Step 2: The sodium alkoxide intermediate is then reacted with 1,4-dichlorobutane to form the corresponding ether intermediate.", "Step 3: The ether intermediate is then treated with triethylamine and acetic anhydride to form the corresponding acetyl ether intermediate.", "Step 4: The acetyl ether intermediate is then reacted with sodium bicarbonate and water to form the final product, 2-(2-methoxyethyl)-1,4-oxazepane." ] } | |
CAS No. |
2358357-76-1 |
Molecular Formula |
C8H17NO2 |
Molecular Weight |
159.2 |
Purity |
95 |
Origin of Product |
United States |
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